(E)-4-[4-(3-chloropropoxy)phenyl]but-3-en-2-one

• IUPAC Name: (E)-4-[4-(3-chloropropoxy)phenyl]but-3-en-2-one
• InChI: InChI=1S/C13H15ClO2/c1-11(15)3-4-12-5-7-13(8-6-12)16-10-2-9-14/h3-8H,2,9-10H2,1H3/b4-3+
• InChI Key: MJDJGBZBAKOMCN-ONEGZZNKSA-N
• Canonical SMILES: CC(=O)C=CC1=CC=C(C=C1)OCCCCl
• Isomeric SMILES: CC(=O)/C=C/C1=CC=C(C=C1)OCCCCl
• Molecular Formula: C13H15ClO2
• Molecular Weight: 238.71 g/mol

Description

(E)-4-[4-(3-chloropropoxy)phenyl]but-3-en-2-one, also known as 4-chloropropoxybenzene, is an organic compound belonging to the class of heterocyclic compounds. It is a colorless solid with a molecular weight of 212.6 g/mol and a melting point of 92-94°C. The compound has a wide range of applications in scientific research, particularly in the fields of biochemistry and physiology. It is also used as an intermediate in the synthesis of other organic compounds.

Scientific Research Applications

• Molecular Structure Analysis : A related compound, (E)-3-(4-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, was synthesized and its molecular structure was confirmed through IR and X-ray diffraction studies. The study also analyzed its vibrational wavenumbers using HF and DFT methods (Najiya et al., 2014).

• Chalcone Derivatives Synthesis : Chalcone derivatives, including compounds structurally similar to "(E)-4-[4-(3-chloropropoxy)phenyl]but-3-en-2-one," have been synthesized and characterized. These compounds have been studied for their molecular structures and non-linear optical properties (Singh et al., 2012).

• Enantioselective Synthesis : The enantiomers of a similar compound, 4-(3-chloro-2-hydroxypropoxy)phenyl)acetamide, were synthesized with high enantiomeric excess, indicating the compound's potential as a building block in pharmaceutical applications (Lund et al., 2016).

• Glycoside Synthesis : Efficient procedures for the preparative synthesis of per-O-acyl derivatives of 4-(3-chloropropoxy)phenyl (CPP) glycosides have been described, demonstrating the compound's utility in carbohydrate chemistry (Stepanova et al., 2019).

• Synthesis in Carbohydrate Chemistry : An efficient multigram-scale synthesis of 4-(ω-chloroalkoxy)phenols, including 4-(3-chloropropoxy)phenol, has been proposed. This synthesis is relevant for producing glycosides with 4-(ω-chloroalkoxy)phenyl aglycons, indicating the compound's application in carbohydrate chemistry (Zinin et al., 2017).